molecular formula C17H22N2O2S B6057317 2-{[4-(2,4-dimethylphenoxy)butyl]thio}-6-methyl-4-pyrimidinol

2-{[4-(2,4-dimethylphenoxy)butyl]thio}-6-methyl-4-pyrimidinol

Cat. No. B6057317
M. Wt: 318.4 g/mol
InChI Key: UMECVAGMQXPDRC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-{[4-(2,4-dimethylphenoxy)butyl]thio}-6-methyl-4-pyrimidinol, commonly known as DMPT, is a chemical compound that has been extensively studied for its potential applications in various fields. DMPT is a sulfur-containing organic compound that belongs to the class of pyrimidine derivatives.

Mechanism of Action

The exact mechanism of action of DMPT is not fully understood. However, it is believed that DMPT acts as a feed attractant and stimulant by increasing the secretion of digestive enzymes and enhancing the olfactory response of animals.
Biochemical and Physiological Effects:
DMPT has been shown to have various biochemical and physiological effects on animals. In pigs, DMPT has been shown to increase the secretion of digestive enzymes, improve nutrient absorption, and enhance growth performance. In fish, DMPT has been shown to increase the activity of digestive enzymes, improve nutrient utilization, and enhance growth performance.

Advantages and Limitations for Lab Experiments

DMPT has several advantages for use in lab experiments, including its high purity, stability, and ease of handling. However, DMPT also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on DMPT, including the investigation of its potential applications in other fields, such as medicine and biotechnology. Additionally, further research is needed to fully understand the mechanism of action of DMPT and its potential side effects.

Synthesis Methods

DMPT can be synthesized through various methods, including the reaction of 2,6-dimethyl-4-chloropyrimidine with potassium thioacetate and 4-(2,4-dimethylphenoxy)butyl bromide, or the reaction of 2,6-dimethyl-4-chloropyrimidine with potassium thioacetate and 4-(2,4-dimethylphenoxy)butyl mercaptan.

Scientific Research Applications

DMPT has been widely studied for its potential applications in various fields, including animal husbandry, aquaculture, and plant growth. In animal husbandry, DMPT has been shown to improve feed intake and growth performance in pigs, chickens, and fish. In aquaculture, DMPT has been used to enhance the growth and survival rates of various fish species. In plant growth, DMPT has been shown to increase the yield and quality of crops.

properties

IUPAC Name

2-[4-(2,4-dimethylphenoxy)butylsulfanyl]-4-methyl-1H-pyrimidin-6-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H22N2O2S/c1-12-6-7-15(13(2)10-12)21-8-4-5-9-22-17-18-14(3)11-16(20)19-17/h6-7,10-11H,4-5,8-9H2,1-3H3,(H,18,19,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UMECVAGMQXPDRC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)OCCCCSC2=NC(=CC(=O)N2)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H22N2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

318.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-{[4-(2,4-Dimethylphenoxy)butyl]thio}-6-methyl-4-pyrimidinol

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